N-Benzyl-3-bromopyridine-4-carboxamide

• IUPAC Name: N-benzyl-3-bromopyridine-4-carboxamide
• InChI: InChI=1S/C13H11BrN2O/c14-12-9-15-7-6-11(12)13(17)16-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
• InChI Key: HDFYWPGUCYOUOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C=NC=C2)Br
• Molecular Formula: C13H11BrN2O
• Molecular Weight: 291.14 g/mol

Description

N-Benzyl-3-bromopyridine-4-carboxamide is a useful research compound. Its molecular formula is C13H11BrN2O and its molecular weight is 291.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Benzyl-3-bromopyridine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Benzyl-3-bromopyridine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Model for Enzymatic Cofactors : N-benzylnicotinamide (BNA) and N-benzyl-1,4-dihydronicotinamide (rBNA) serve as valuable models for studying the enzymatic cofactors NAD(P)+ and NAD(P)H (Moore et al., 2017).

• Leukotriene Receptor Antagonists : Fluorinated 3-benzyl-5-indolecarboxamides show promise as potent, orally effective leukotriene receptor antagonists, potentially useful in treating bronchoconstriction (Jacobs et al., 1994).

• Analgesic Properties : Methylation of position 8 in N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides enhances their analgesic properties, with 4-fluorobenzylamide showing potential as a new analgesic agent (Ukrainets et al., 2015).

• Antimalarial Agents : Bromo-benzothiophene carboxamide derivatives are potential inhibitors of Plasmodium falciparum enoyl-acyl carrier protein reductase, showing promise in developing potent antimalarials (Banerjee et al., 2011).

• Cholinesterase Inhibitory Activity : New 2-benzofuran carboxamide-benzylpyridinum salts exhibit potent butyrylcholinesterase inhibitory activity and good inhibitory effects on amyloid beta self-aggregation, relevant in Alzheimer's disease research (Abedinifar et al., 2018).

• Antibacterial Effects : Novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives demonstrate antibacterial effects against both Gram-negative and Gram-positive bacteria (Pouramiri et al., 2017).

• Androgen Antagonists : 4-(anilino)pyrrole-2-carboxamides are potent non-steroidal and non-anilide type androgen antagonists, effective in inhibiting testosterone-induced prostate-specific antigen production in human prostate tumor LNCaP cells (Wakabayashi et al., 2008).

• Chemical Synthesis : N-bromosuccinimide effectively debenzylates N-benzylcarboxamides at room temperature, potentially via an oxygen/light-initiated free radical mechanism (Kuang et al., 2007).

• Receptor Antagonist Synthesis : Efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a key component in dopamine D2 and D3 and serotonin-3 receptor antagonists, has been demonstrated (Hirokawa et al., 2000).

• Myorelaxant Activity : 6-bromo compounds have shown strong myorelaxant activity in rat uterus, suggesting selective targeting of uterine smooth muscle (Khelili et al., 2012).